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Compound of Interest

Compound Name: Methacryloxymethyltrimethylsilane

Cat. No.: B099026 Get Quote

This technical guide provides a comprehensive overview of the basic characteristics, synthesis,

and analytical data for (Trimethylsilyl)methyl 2-methylprop-2-enoate, a key monomer in

specialty polymer synthesis. This document is intended for researchers, scientists, and

professionals in drug development and materials science who require detailed technical

information for their work.

Core Chemical and Physical Properties
(Trimethylsilyl)methyl 2-methylprop-2-enoate, also known as (trimethylsilyl)methyl

methacrylate, is a colorless liquid. It is a methacrylate monomer containing a silicon element,

which imparts unique properties to the resulting polymers.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name (Trimethylsilyl)methyl 2-methylprop-2-enoate

CAS Number 13688-56-7[1]

Molecular Formula C₇H₁₄O₂Si[1]

Molecular Weight 158.27 g/mol [1]

SMILES CC(=C)C(=O)OCC--INVALID-LINK--(C)C

InChI Key PGQNYIRJCLTTOJ-UHFFFAOYSA-N[1]
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Table 2: Physical and Chemical Properties

Property Value Source

Physical State Liquid[1]
EPA Chemical Data Reporting

(CDR)

Boiling Point 51-51.5 °C at 20 mmHg[2] Sigma-Aldrich

Density 0.89 g/mL at 25 °C[2] Sigma-Aldrich

Refractive Index n20/D 1.415[2] Sigma-Aldrich

Synthesis and Purification
The synthesis of (Trimethylsilyl)methyl 2-methylprop-2-enoate can be achieved through the

esterification of methacrylic acid or its salt with a silyl-containing alcohol or halide. A common

and effective method is the reaction of an alkali metal methacrylate with

(chloromethyl)trimethylsilane.

Experimental Protocol: Synthesis of
(Trimethylsilyl)methyl 2-methylprop-2-enoate
Materials:

Sodium methacrylate

(Chloromethyl)trimethylsilane

Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate
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Inhibitor (e.g., hydroquinone monomethyl ether, MEHQ)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere is charged

with sodium methacrylate and anhydrous DMF.

Addition of Reagent: (Chloromethyl)trimethylsilane is added dropwise to the stirred

suspension at room temperature.

Reaction: The reaction mixture is then heated to 60-70 °C and stirred for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and

poured into ice-cold water. The aqueous layer is extracted with diethyl ether. The combined

organic layers are washed with saturated aqueous sodium bicarbonate solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator. An

inhibitor is added to the crude product to prevent polymerization.

Purification: The crude product is purified by vacuum distillation to yield pure

(trimethylsilyl)methyl 2-methylprop-2-enoate.

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the structure and purity of the synthesized

compound.

Table 3: Predicted ¹H NMR Spectral Data (CDCl₃, 400 MHz)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~5.9-6.1 s 1H =CH₂ (trans to C=O)

~5.4-5.6 s 1H =CH₂ (cis to C=O)

~3.8-4.0 s 2H -O-CH₂-Si-

~1.9 s 3H -C(CH₃)=

~0.1 s 9H -Si(CH₃)₃

Table 4: Predicted ¹³C NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (ppm) Assignment

~167 C=O (ester)

~136 =C(CH₃)-

~125 =CH₂

~60 -O-CH₂-Si-

~25 -C(CH₃)=

~-1.5 -Si(CH₃)₃

Infrared (IR) Spectroscopy:

The IR spectrum of (trimethylsilyl)methyl 2-methylprop-2-enoate will show characteristic

absorption bands for the functional groups present. Key expected peaks include:

~1720 cm⁻¹: C=O stretching of the α,β-unsaturated ester.

~1635 cm⁻¹: C=C stretching of the methacrylate group.

~1250 cm⁻¹ and ~840 cm⁻¹: Characteristic Si-C stretching and rocking vibrations of the

trimethylsilyl group.
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~2960-2850 cm⁻¹: C-H stretching of the methyl and methylene groups.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of the compound. The electron

ionization (EI) mass spectrum is expected to show the molecular ion peak (M⁺) at m/z 158,

along with characteristic fragmentation patterns.

Mandatory Visualizations
Diagram 1: Synthesis of (Trimethylsilyl)methyl 2-
methylprop-2-enoate
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Caption: Reaction scheme for the synthesis of (Trimethylsilyl)methyl 2-methylprop-2-enoate.

Diagram 2: Experimental Workflow
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Caption: General experimental workflow for synthesis and purification.

Safety and Handling
(Trimethylsilyl)methyl 2-methylprop-2-enoate is a flammable liquid and may cause skin, eye,

and respiratory irritation. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn when handling this chemical. All manipulations

should be performed in a well-ventilated fume hood. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (Trimethylsilyl)methyl 2-
methylprop-2-enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099026#trimethylsilyl-methyl-2-methylprop-2-enoate-
basic-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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